9-Chloro-2-(2-furyl)-5-(4-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

• Molecular Formula: C20H14ClN3O4
• Molecular Weight: 395.8 g/mol
• IUPAC Name: 9-chloro-2-(furan-2-yl)-5-(4-nitrophenyl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C20H14ClN3O4/c21-13-5-8-18-15(10-13)17-11-16(19-2-1-9-27-19)22-23(17)20(28-18)12-3-6-14(7-4-12)24(25)26/h1-10,17,20H,11H2
• InChI Key: QUDKPBNUTFCSPQ-UHFFFAOYSA-N
• SMILES: C1C2C3=C(C=CC(=C3)Cl)OC(N2N=C1C4=CC=CO4)C5=CC=C(C=C5)[N+](=O)[O-]

Description

9-Chloro-2-(2-furyl)-5-(4-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using a specific method, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of 9-Chloro-2-(2-furyl)-5-(4-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is not fully understood. However, it has been proposed that the compound may exert its anti-cancer activity by inhibiting the activity of topoisomerase II, an enzyme involved in DNA replication and repair. Furthermore, it has been suggested that the compound may exert its anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α.
Biochemical and Physiological Effects:
Studies have shown that 9-Chloro-2-(2-furyl)-5-(4-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine exhibits potent anti-cancer, anti-inflammatory, and anti-microbial activities. In addition, it has been shown to have a neuroprotective effect in animal models of Alzheimer's disease. Furthermore, this compound has been found to be non-toxic to normal cells, suggesting its potential as a safe and effective drug candidate.

Advantages and Limitations for Lab Experiments

One advantage of using 9-Chloro-2-(2-furyl)-5-(4-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine in lab experiments is its potent activity against cancer cells. This makes it a valuable tool for investigating the mechanisms of cancer cell growth and proliferation. However, one limitation of using this compound is its relatively low solubility in water, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for the study of 9-Chloro-2-(2-furyl)-5-(4-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine. One direction is to investigate its potential as a drug candidate for the treatment of Alzheimer's disease. Another direction is to explore its potential as a fluorescent probe in bioimaging. Furthermore, the compound's potential as a catalyst in organic synthesis could be further investigated. Finally, the development of more efficient synthesis methods for this compound could lead to its wider use in scientific research.

Synthesis Methods

The synthesis of 9-Chloro-2-(2-furyl)-5-(4-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine involves the reaction of 2-(2-furyl)acetonitrile with 4-nitrophenylhydrazine in the presence of a catalytic amount of glacial acetic acid. The resulting product is then treated with chloroacetyl chloride in the presence of triethylamine to obtain the final product. This method has been optimized to achieve high yields and purity of the compound.

Scientific Research Applications

9-Chloro-2-(2-furyl)-5-(4-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine has been studied extensively for its potential applications in various fields. In medicinal chemistry, this compound has been investigated for its anti-cancer, anti-inflammatory, and anti-microbial activities. In addition, it has shown promising results as a potential drug candidate for the treatment of Alzheimer's disease. Furthermore, this compound has been studied for its potential application as a fluorescent probe in bioimaging and as a catalyst in organic synthesis.